Cas no 474688-75-0 (2-bromo-9,10-di(2-naphthyl)-9,9,10,10-tetrahydroanthracene-9,10-diol)

• Product Name: 2-bromo-9,10-di(2-naphthyl)-9,9,10,10-tetrahydroanthracene-9,10-diol
• CAS No: 474688-75-0
• MF: C₃₄H₂₃BrO₂
• MW: 543.449228525162
• CID: 3039541
• PubChem ID: 22247166
• Update Time: 2025-04-21

2-bromo-9,10-di(2-naphthyl)-9,9,10,10-tetrahydroanthracene-9,10-diol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-9,10-di(2-naphthyl)-9,9,10,10-tetrahydroanthracene-9,10-diol
• 2-bromo-9,10-di-naphthalene-2-yl-9,10-dihydro-anthracene-9,10-diol
• 474688-75-0
• DTXSID201175735
• SCHEMBL3248838
• DUUVEHCNALUEJI-UHFFFAOYSA-N
• 2-Bromo-9,10-dihydro-9,10-di-2-naphthalenyl-9,10-anthracenediol

• Inchi： 1S/C34H23BrO2/c35-28-17-18-31-32(21-28)34(37,27-16-14-23-8-2-4-10-25(23)20-27)30-12-6-5-11-29(30)33(31,36)26-15-13-22-7-1-3-9-24(22)19-26/h1-21,36-37H
• InChI Key： DUUVEHCNALUEJI-UHFFFAOYSA-N
• SMILES： BrC1=CC=C2C(=C1)C(C1C=CC3C=CC=CC=3C=1)(C1C=CC=CC=1C2(C1C=CC2C=CC=CC=2C=1)O)O

Computed Properties

• Exact Mass: 542.08800
• Monoisotopic Mass: 542.08814Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 37
• Rotatable Bond Count: 2
• Complexity: 816
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46000
• LogP: 7.63730